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Compound of Interest

Compound Name: Sodium imidazolide

Cat. No.: B8628487

Introduction: Sodium imidazolide, also known as sodium imidazolate, is the sodium salt of
imidazole. It is a powerful nucleophilic reagent and a strong base pivotal to synthetic organic
chemistry. Formed by the deprotonation of imidazole, this inorganic salt serves as a highly
reactive intermediate, primarily in the synthesis of N-functionalized imidazole derivatives which
are precursors to ionic liquids, pharmaceuticals, and catalysts.[1] This guide provides an in-
depth overview of its core properties, experimental protocols, and synthetic applications for
researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

Sodium imidazolide is an ionic compound consisting of a sodium cation (Na*) and a planar,
aromatic imidazolide anion (CsHsNz27).[1] The parent imidazole molecule is amphoteric,
meaning it can act as both a weak acid and a weak base.[2] The N-H proton is weakly acidic,
with a pKa of approximately 14.5, allowing it to be removed by a strong base to form the
imidazolide anion.[1][2] This anion is a significantly stronger base and a potent nucleophile,
properties that are central to its chemical utility.[1]

Quantitative Data Summary

The fundamental physical and chemical properties of sodium imidazolide are summarized in

the table below.
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Property Value Source(s)

IUPAC Name sodium;imidazol-3-ide [3]

Sodium imidazolate,
Synonyms ) ) [4]
Imidazolylsodium

CAS Number 5587-42-8 [3]
EC Number 226-988-5

Molecular Formula CsHsNz2Na [3][5]
Molecular Weight 90.06 g/mol [5]

Light yellow to orange
Appearance ) [41[5][6]
crystalline powder

Melting Point 284 °C (decomposes) [6]
pKa of Parent Imidazole (N-H) ~14.4 - 14.5 [11121171
pKa of Imidazolium lon ~6.95-7.0 [21[81[9]

Reactivity, Stability, and Safe Handling

Reactivity Profile: Sodium imidazolide's high reactivity is its most defining characteristic.
e As a Strong Base: It readily deprotonates a wide range of weak acids.

» As a Nucleophile: The imidazolide anion is a strong nucleophile, readily attacking
electrophilic centers. This property is extensively used in the synthesis of N-substituted
imidazoles.[1]

o Moisture Sensitivity: The compound is highly sensitive to moisture. It reacts with water,
alcohols, and acids in exothermic reactions.[6] This necessitates handling and storage under
anhydrous and inert conditions.[6]

Stability and Storage: To maintain its integrity, sodium imidazolide must be stored in a tightly
sealed container under an inert atmosphere, such as nitrogen, in a cool, dry, and well-
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ventilated area.[6] It should be kept away from incompatible materials like acids, water, and
alcohols.[6]

Safety and Handling: Sodium imidazolide is a hazardous substance that causes severe skin
burns and eye damage. It is also harmful if swallowed, in contact with skin, or inhaled.[10][11]

Hazard Class GHS Code Description Source(s)

Harmful if swallowed,
H302, H312, H332 in contact with skin, or ~ [10][11]
if inhaled.

Acute Toxicity (Oral,

Dermal, Inhalation)

. . Causes severe skin
Skin Corrosion /

o H314 burns and eye [10][11]
[rritation
damage.
) Causes serious eye
Serious Eye Damage H318 [10][11]

damage.

Personal Protective Equipment (PPE): When handling this compound, appropriate PPE is
mandatory, including chemical safety goggles or a face shield, protective gloves, and suitable
clothing.[6] All work should be conducted in a well-ventilated area or a chemical fume hood.[12]

Key Experimental Protocols
Synthesis of Sodium Imidazolide

The most common laboratory-scale synthesis involves the direct deprotonation of imidazole
with a strong sodium base, such as sodium hydroxide (NaOH) or a sodium alkoxide.[1]

Methodology:

o Reagents & Materials: Imidazole, Sodium Hydroxide (anhydrous), Tetrahydrofuran (THF,
anhydrous), Schlenk flask or similar reaction vessel, magnetic stirrer, and an inert gas
source (Nitrogen or Argon).

e Procedure:
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o Under an inert atmosphere, dissolve imidazole in anhydrous THF within the reaction
vessel.

o While stirring, incrementally add a stoichiometric equivalent (1:1 molar ratio) of powdered
anhydrous NaOH to the imidazole solution.[1]

o The reaction is exothermic and will proceed at room temperature, though gentle heating
(e.g., to 40-50°C) can facilitate the dissolution and reaction.[13]

o As the reaction progresses, sodium imidazolide will form and, being less soluble in THF,
will precipitate out as a solid.[1]

o Allow the reaction to stir for several hours to ensure completion.

o The resulting solid product can be isolated by filtration under inert conditions, washed with
a small amount of anhydrous solvent (e.g., THF or diethyl ether), and dried under vacuum.

Reaction Isolation

Imidazole in irring under N2 Exothermic Reaction | _Inert Atmosphere q o Wash with Sodium Imidazolide
anhydrous THF FEl Rl @ e (Precipitate Forms) (Rl el anhydrous solvent A e actim (Solid Product)
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Experimental workflow for the synthesis of sodium imidazolide.

Synthetic Applications & Reaction Pathways

The primary application of sodium imidazolide is as a key intermediate for the synthesis of N-
substituted imidazoles.[1] The high nucleophilicity of the imidazolide anion allows it to readily
react with various electrophiles.

Mechanism of Formation (Deprotonation)

The formation of the imidazolide anion is a classic acid-base reaction where the hydroxide ion
(from NaOH) abstracts the acidic proton from the N-1 position of the imidazole ring. The
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resulting negatively charged, symmetrical imidazolide anion then forms an ionic bond with the
sodium cation.[2]

Imidazole (Im-H)

Deprotonation by OH~

Imidazolide Anion (Im~) H20

Associates with Na*

Sodium Imidazolide (Im~Nat)

Click to download full resolution via product page

Mechanism of imidazole deprotonation to form sodium imidazolide.

Pathway for N-Functionalization

Sodium imidazolide is often generated in situ (in the reaction mixture without being isolated)
and immediately used for subsequent reactions. A common application is the alkylation or
arylation at the nitrogen position via a nucleophilic substitution reaction with an appropriate
halide compound.[1] This pathway is fundamental for creating a diverse range of imidazole

derivatives.[1]

Imidazole
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odium Base ;
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Synthetic pathway for N-functionalized imidazoles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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